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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
Tolfenpyrad, a pyrazole insecticide and acaricide. The information is curated for a technical
audience to support research, development, and safety assessment activities.

Chemical Identity and Properties

Tolfenpyrad is an aromatic amide insecticide belonging to the pyrazole class.[1][2] Its primary
mode of action is the inhibition of the mitochondrial electron transport chain at Complex |,
leading to a disruption of cellular respiration in target pests.[3][4][5]

Table 1: General Chemical and Physical Properties of Tolfenpyrad
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Property Value Source(s)

4-chloro-3-ethyl-1-methyl-N-[4-
IUPAC Name (p-tolyloxy)benzyl]pyrazole-5- [31[6]
carboxamide

CAS Number 129558-76-5 [31[7]
Molecular Formula C21H22CINsO2 [1]

Molecular Weight 383.9 g/mol [1][6]
Physical State White, solid powder at 20°C [6][8]
Melting Point 87-90 °C [519]

. . Decomposes above 250°C
Boiling Point . . [6][10]
without boiling

Density 1.18 - 1.25 g/cm3 at 20°C [6][8]
4 x 1073 Pa (3 x10~7 mm Hg)

Vapor Pressure [6][11]
at 25°C

Octanol-Water Partition

o 5.61 [8]
Coefficient (Log P)

Solubility Profile

Tolfenpyrad is characterized by its low solubility in water and higher solubility in various
organic solvents.

Table 2: Solubility of Tolfenpyrad
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Solvent Solubility Temperature Source(s)
Water 0.087 mg/L 25°C [6]1[8]
n-Hexane 7.41 g/L 25°C [6][8]
Toluene 366 g/L 25°C [6][8]
Methanol 59.6 g/L 25°C [6]1[8]
Acetone 368 g/L 25°C [12]

Ethyl Acetate 339 g/L 25°C [6]

DMSO > 56 mg/mL Not Specified [13]

Stability and Degradation

Tolfenpyrad is stable against hydrolysis but is susceptible to degradation under other
conditions.

Table 3: Stability of Tolfenpyrad

Condition Half-life /| Result Source(s)
Hydrolysis (pH 4, 7, 9) Stable (Half-life > 1 year) [14]
Aqueous Photolysis (pH 7) DTso: 21.9-25.6 days [6]

Soil Aerobic Half-life 3to 5 days [14]

Soil Anaerobic Half-life 127 to 179 days [11][14]

Mode of Action: Mitochondrial Inhibition

Tolfenpyrad exerts its insecticidal effect by targeting the mitochondrial electron transport chain
(mETC). Specifically, it inhibits NADH:ubiquinone reductase, also known as Complex 1.[1][5]
This action blocks the transfer of electrons from NADH to ubiquinone, a critical step in aerobic
respiration.[15] The inhibition halts the production of ATP, leading to energy depletion and
ultimately, mortality of the pest.[4][16] This mechanism also leads to the formation of reactive
oxygen species (ROS), which can cause further cellular damage.[16]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://essem-compliance.com/physical-chemical-testing-studies
https://www.benchchem.com/product/b1681338?utm_src=pdf-body
https://www.benchchem.com/product/b1681338?utm_src=pdf-body
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://books.google.com.hk/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=PaZSMMhZVQYC&redir_esc=y
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.benchchem.com/product/b1681338?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://lcslaboratory.com/low-vapor-pressure-test/
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://www.youtube.com/watch?v=i8wjSKYl0oc
https://www.youtube.com/watch?v=i8wjSKYl0oc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action of Tolfenpyrad

Mitochondrial Inner Membrane

Tolfenpyrad Inhibits
Complex 1 Ubiquinone Reduction> Ubiquinol

(NADH Dehydrogenase) | (CoQ) (CoQH2)

Electron Flow >°

Click to download full resolution via product page

Caption: Tolfenpyrad inhibits Complex | of the mitochondrial electron transport chain.

Experimental Protocols

The physical and chemical properties presented in this guide are determined using
standardized methodologies, primarily those established by the Organisation for Economic Co-
operation and Development (OECD). Below are summaries of the principles behind the key
test guidelines.

Workflow for Determining a Physicochemical Property

The general workflow for determining these properties involves a standardized, multi-step
process to ensure accuracy and reproducibility.
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Select OECD Guideline
(e.g., OECD 105 for Solubility)

Prepare Test Substance
(Verify Purity)

Set Up Apparatus
(e.g., Flask, Column)

Equilibrate System
(e.g., Stirring, Temperature Control)
Sample and Measure
(e.g., HPLC, GC Analysis)

Calculate Property
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Report Final Value
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Click to download full resolution via product page

Caption: General experimental workflow for physicochemical property determination.

Detailed Methodologies
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Melting Point/Melting Range (OECD Guideline 102): This test determines the temperature at
which a substance transitions from a solid to a liquid state. Methods include the capillary
method, where a sample in a capillary tube is heated in a liquid bath or metal block, and
thermal analysis techniques like Differential Scanning Calorimetry (DSC), which measures
the heat flow difference between the sample and a reference as a function of temperature.
[17][18][19]

Boiling Point (OECD Guideline 103): This guideline describes methods to determine the
temperature at which a substance's vapor pressure equals atmospheric pressure.[8][11] For
substances like Tolfenpyrad that decompose before boiling, thermal analysis methods
(Differential Thermal Analysis or DSC) are used to identify the decomposition temperature.
[11][20]

Vapor Pressure (OECD Guideline 104): This test measures the saturation pressure above a

solid or liquid.[12] Several methods exist, such as the gas saturation method, where a carrier
gas is passed over the substance at a known rate, and the amount of substance transported
is measured to calculate the vapor pressure.[15][21][22]

Water Solubility (OECD Guideline 105): This guideline is used to determine the saturation
mass concentration of a substance in water.[1][14] For poorly soluble substances like
Tolfenpyrad, the column elution method is often employed. In this method, water is passed
through a column packed with an inert support material coated with the test substance, and
the concentration in the eluate is analyzed until saturation is reached.[9][23]

Partition Coefficient (n-octanol/water) (OECD Guideline 107): This test measures the ratio of
a chemical's concentration in a two-phase system of n-octanol and water at equilibrium,
indicating its hydrophobicity.[4] The shake-flask method involves dissolving the substance in
one of the phases, adding the other phase, shaking until equilibrium is reached, and then
measuring the substance's concentration in each phase.[24][25][26]

Hydrolysis as a Function of pH (OECD Guideline 111): This method assesses the abiotic
degradation of a chemical in aqueous solutions at environmentally relevant pH values
(typically 4, 7, and 9).[7] The substance is dissolved in sterile buffer solutions and incubated
in the dark at a constant temperature. Samples are taken at various intervals and analyzed
to determine the rate of disappearance of the parent compound.[2][10][27][28]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681338#chemical-and-physical-properties-of-
tolfenpyrad]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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